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Abstract

This technical guide provides a comprehensive overview of 4-Cyclohexylmorpholine (CAS
No: 6425-41-8), a versatile heterocyclic amine of significant interest to the chemical,
pharmaceutical, and materials science sectors. This document consolidates critical data on its
molecular and physicochemical properties, outlines established synthetic methodologies,
explores its applications as a chemical intermediate and catalyst, and provides rigorous safety
and handling protocols. Designed for researchers, scientists, and professionals in drug
development, this guide aims to be an authoritative resource, integrating technical data with
practical, field-proven insights to support laboratory and commercial applications.

Core Chemical Identity and Molecular
Characteristics

4-Cyclohexylmorpholine is a tertiary amine featuring a cyclohexane ring bonded to the
nitrogen atom of a morpholine scaffold. This unique structural combination imparts a balance of
lipophilicity from the cyclohexyl group and polarity from the morpholine ether and amine
functionalities, making it a valuable intermediate in organic synthesis.
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Key Identifiers and Molecular Formula

The fundamental identifiers for 4-Cyclohexylmorpholine are summarized below, providing a
clear basis for its identification and sourcing.

Identifier Value Source

IUPAC Name 4-cyclohexylmorpholine PubChem[1]

CAS Number 6425-41-8 NIST[2], Cheméo[3]
Molecular Formula C10H1oNO PubChem[1], NIST[2]

Cyclohexylmorpholine, N- )
Synonyms ] NIST[2], Cheméo[3]
Cyclohexylmorpholine

InChl=1S/C10H19NO/c1-2-4-
InChl 10(5-3-1)11-6-8-12-9-7- PubChem[1], NIST[2]
11/h10H,1-9H2

SMILES C1CCC(CC1)N2CcCcOocCcc2 PubChem([1], Cheméo[3]

Molecular Weight and Composition

Accurate molecular weight is critical for stoichiometric calculations in synthesis and for mass
spectrometry analysis.

Property Value Source
Molecular Weight 169.26 g/mol PubChem[1]
Monoisotopic Mass 169.146664230 Da PubChem[1]

Physicochemical and Spectroscopic Profile

The physical and chemical properties of 4-Cyclohexylmorpholine dictate its behavior in
various solvents and reaction conditions, as well as its storage requirements.

Key Physicochemical Data
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Property Value Unit Source

Colorless to light

Appearance o ChemicalBook[4][5]
yellow liquid
Boiling Point 239.6 (at 760 mmHgQ) °C Fluorochem|6]
Flash Point 69.6 °C Fluorochem|6]
Density 1.003 g/cm3 Fluorochem|6]
Octanol/Water ]
- o Cheméo[3][7],
Partition Coefficient 1.651-1.77
Fluorochem|6]
(logP)

Storage Temperature 2-8 °C ChemicalBook[4][5]

Spectroscopic Data

Spectroscopic analysis is essential for quality control and structural confirmation.

e Infrared (IR) Spectroscopy: The IR spectrum of 4-Cyclohexylmorpholine is available in
databases such as SpectraBase, with characteristic peaks corresponding to C-H, C-N, and
C-O-C bond vibrations.[1]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra provide
definitive structural confirmation.

e Mass Spectrometry: Electron ionization mass spectrometry data is available through the
NIST Chemistry WebBook, which can be used for identification in complex mixtures.[2]

Synthesis and Reaction Pathways

4-Cyclohexylmorpholine is a valuable building block, and its synthesis is a key topic for
chemical professionals. Several synthetic routes have been established, often leveraging
common starting materials.

Reductive Amination of Cyclohexanone
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A prevalent and efficient method involves the reductive amination of cyclohexanone with
morpholine. This reaction typically employs a reducing agent, such as sodium borohydride, in a
suitable solvent like tetrahydrofuran (THF). This method is reported to achieve high yields,
around 94%.[8]

Experimental Protocol: Reductive Amination

In a round-bottom flask, dissolve morpholine and cyclohexanone in tetrahydrofuran (THF).
e Cool the mixture in an ice bath.
e Slowly add sodium borohydride (NaBHa4) portion-wise while maintaining the temperature.

 After the addition is complete, allow the reaction to warm to room temperature and stir for
several hours.

e Quench the reaction by carefully adding water.
o Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

o Combine the organic layers, dry over anhydrous sodium sulfate (Naz2S0a), filter, and
concentrate under reduced pressure.

 Purify the crude product via distillation or column chromatography to yield pure 4-
Cyclohexylmorpholine.

Catalytic Amination of Diethylene Glycol

An alternative industrial method involves the catalytic amination of diethylene glycol with
cyclohexylamine over a supported catalyst under hydrogen pressure.[8] This process is
suitable for large-scale production.

Workflow for Reductive Amination Synthesis
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Caption: Reductive amination workflow for 4-Cyclohexylmorpholine synthesis.

Applications in Research and Drug Development
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The morpholine moiety is a privileged structure in medicinal chemistry, known for enhancing
agueous solubility, metabolic stability, and overall pharmacokinetic profiles of drug candidates.
[9] 4-Cyclohexylmorpholine serves as a key precursor for more complex molecules in this
domain.

Intermediate in Pharmaceutical Synthesis

4-Cyclohexylmorpholine is utilized in the synthesis of various active pharmaceutical
ingredients (APIs). Its structure can be found in analogues of dissociative anesthetics like
phencyclidine (PCP), where it replaces the piperidine ring.[10] The morpholine ring often
imparts favorable properties such as improved water solubility and can modulate receptor
binding affinity.[9]

Role as a Catalyst and Reagent

Beyond its role as a structural component, 4-Cyclohexylmorpholine can act as a base
catalyst in organic reactions. It is also employed as an emulsifying agent and a corrosion
inhibitor, highlighting its industrial versatility.[8]

Logical Relationship in Drug Discovery

4-Cyclohexylmorpholine
(Building Block)

Morpholine Scaffold Cyclohexyl Group

Contributes /“Modulates Lipophilicity

Improved Pharmacokinetics
(e.g., Solubility, Stability)

Novel Drug Candidates
(e.g., CNS Agents)
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Caption: Role of 4-Cyclohexylmorpholine in drug discovery.

Safety, Handling, and Toxicology

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
4-Cyclohexylmorpholine.

GHS Hazard Identification

The compound is classified under the Globally Harmonized System (GHS) with the following
hazards:

H302: Harmful if swallowed.[1][6]

H315: Causes skin irritation.[1][6]

H318 / H319: Causes serious eye damage / irritation.[1][6]

H335: May cause respiratory irritation.[1][6]

H411: Toxic to aquatic life with long lasting effects.

Safe Handling and Storage Protocol

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[11][12]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[12]
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[11][12]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved
respirator.[11]
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» Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Wash
hands thoroughly after handling.[11][12] Keep away from heat, sparks, and open flames.[11]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][11]
Recommended storage is at 2-8°C.[4][5]

First-Aid and Emergency Procedures

Emergency Response Flowchart

Move to fresh air.
Seek medical attention.

Wash with soap and water.
Remove contaminated clothing.

Exposure Event

Rinse with water for several minutes.
Seek medical attention.

Rinse mouth. Call POISON CENTER.
Do NOT induce vomiting.

Click to download full resolution via product page

Caption: First-aid procedures for 4-Cyclohexylmorpholine exposure.

Conclusion

4-Cyclohexylmorpholine is a foundational chemical with significant utility, particularly in the
realm of organic synthesis and pharmaceutical development. Its well-defined physicochemical
properties, established synthetic routes, and the advantageous characteristics of the
morpholine scaffold make it a compound of continuing interest. However, its hazardous
properties necessitate rigorous safety and handling practices. This guide provides the essential
technical knowledge for researchers and developers to utilize 4-Cyclohexylmorpholine
effectively and safely in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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